Cas no 878744-22-0 (5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 878744-22-0
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD21362488
• CID: 2147476
• PubChem ID: 67334055
• Update Time: 2025-06-15

5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester
• METHYL 5-(BROMOMETHYL)-1-METHYLPYRAZOLE-3-CARBOXYLATE
• DTXSID401154379
• methyl5-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• G19765
• MFCD21362488
• SCHEMBL2249666
• AKOS026743462
• DTXCID001585900
• 878744-22-0
• 1H-Pyrazole-3-carboxylic acid, 5-(bromomethyl)-1-methyl-, methyl ester
• DKB74422
• PS-9963
• 855-339-4
• DB-343395
• SY353035
• EN300-199308

• MDL： MFCD21362488
• Inchi： 1S/C7H9BrN2O2/c1-10-5(4-8)3-6(9-10)7(11)12-2/h3H,4H2,1-2H3
• InChI Key： XPUITOYPHIBAKN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 324.4±32.0 °C at 760 mmHg
• Flash Point: 150.0±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester

Comprehensive Overview of 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester (CAS No. 878744-22-0)

5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester (CAS No. 878744-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is widely recognized for its versatile applications in synthetic chemistry, particularly as a key intermediate in the development of bioactive molecules. The compound's unique structure, featuring a bromomethyl group and a methyl ester moiety, makes it a valuable building block for designing novel drugs and functional materials.

In recent years, the demand for heterocyclic compounds like 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester has surged due to their role in drug discovery. Researchers are increasingly exploring its potential in kinase inhibitor synthesis, a hot topic in oncology and inflammation therapy. The compound's CAS No. 878744-22-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection applications. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

One of the trending discussions around pyrazole-based intermediates revolves around their green synthesis and sustainable manufacturing. As environmental regulations tighten, chemists are investigating eco-friendly protocols for producing 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester with reduced waste generation. This aligns with the broader industry shift toward atom economy and catalytic processes, which are highly searched terms in chemical innovation forums.

The compound's structure-activity relationship (SAR) has also become a focal point for computational chemists using AI-driven molecular modeling. With the rise of machine learning in drug design, researchers are leveraging 878744-22-0 as a template to predict novel analogs with enhanced bioavailability. This intersection of computational chemistry and experimental validation represents a cutting-edge approach to accelerate hit-to-lead optimization.

From a commercial perspective, 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester is often discussed in supply chain analyses due to its custom synthesis requirements. Pharmaceutical companies frequently inquire about scale-up challenges and purity specifications (e.g., HPLC ≥98%), which dominate technical queries. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are additional practical considerations for end-users.

Emerging applications in material science have further expanded the compound's profile. Recent patents highlight its use in designing photoactive polymers and coordination complexes, tapping into the growing interest in organic electronics. Such interdisciplinary relevance ensures that CAS No. 878744-22-0 remains a subject of ongoing investigation across multiple high-tech sectors.

Analytical characterization of 5-Bromomethyl-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester typically involves advanced techniques like NMR spectroscopy (¹H/¹³C), mass spectrometry, and X-ray crystallography. These methods are crucial for verifying structural integrity, especially when the compound serves as a chiral precursor in asymmetric synthesis—a trending subtopic in organocatalysis research.

Regulatory aspects of this compound frequently appear in REACH compliance discussions, particularly regarding halogenated intermediates. While not classified as hazardous under standard protocols, proper laboratory handling procedures (e.g., glove boxes for moisture-sensitive reactions) are emphasized in safety data sheets—a detail often queried by process chemists.

The future outlook for 878744-22-0 appears promising, with patent filings showing a 20% annual growth in pyrazole derivatives utilization. As fragment-based drug discovery gains momentum, this compound's modular architecture positions it as an attractive molecular scaffold for generating targeted libraries. Its compatibility with click chemistry and cross-coupling reactions further ensures sustained industrial relevance.